N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetamide

• IUPAC Name: N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-(1-methylpyrrol-2-yl)-2-oxoacetamide
• InChI: InChI=1S/C18H20N2O4/c1-20-8-4-6-14(20)16(21)18(22)19-10-12-9-13-5-3-7-15(23-2)17(13)24-11-12/h3-8,12H,9-11H2,1-2H3,(H,19,22)
• InChI Key: BRDNDYZGHOTXSE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)C(=O)NCC2CC3=C(C(=CC=C3)OC)OC2
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

This compound belongs to a category of chemicals that display significant pharmacological potential, often investigated for their biological activities and chemical properties. Its structure implies a multifaceted approach to synthesis, exhibiting distinct chemical and physical characteristics essential for varied applications in scientific research.

Synthesis Analysis

The synthesis of similar compounds involves intricate processes, including cyclization reactions and the use of catalysts to achieve the desired molecular framework. For instance, the oxidative cyclisation process, as described by Galeazzi et al. (1996), offers insights into generating 1,3,4-trisubstituted pyrrolidin-2-ones, showcasing a methodology that could be adapted for synthesizing compounds with similar structural backbones (Galeazzi, Mobbili, & Orena, 1996).

Molecular Structure Analysis

Quantum chemical studies on related molecules, such as those conducted by Evecen and Tanak (2016), utilize Hartree-Fock and density functional methods to explore molecular geometry, vibrational frequencies, and electronic properties. Such analyses are pivotal for understanding the molecular structure and designing compounds with optimized properties (Evecen & Tanak, 2016).

Chemical Reactions and Properties

The compound's reactivity and interaction with other substances are crucial for its application. Research on similar structures indicates potential for selective inhibition in biochemical pathways. For example, studies on coumarin derivatives have shown specificity towards monoamine oxidase inhibitors, suggesting a path for exploring the chemical reactions of N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetamide (Mattsson, Svensson, & Sonesson, 2014).

Physical Properties Analysis

The compound's physical properties, such as solubility, melting point, and stability, are determined by its molecular structure. Research into similar compounds provides a foundation for understanding these aspects, with techniques like X-ray crystallography offering detailed insights into molecular and crystal structures, as seen in the work by Dyachenko et al. (2020) (Dyachenko et al., 2020).

Chemical Properties Analysis

The chemical properties, including reactivity, stability under various conditions, and interaction with other molecules, are integral to its application in research and development. Studies similar to those on N-aryl 2-cyanothioacetamide intermediates offer a glimpse into the synthesis of heterocyclic compounds, hinting at the versatility and potential chemical properties of the compound (Salem, Thabet, Ismail, & Ammar, 2011).